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Cat. No.: B037936 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Bromopyrimidine-4-carbonitrile is a versatile heterocyclic building block with significant

potential in medicinal chemistry and materials science. Its bifunctional nature, featuring a

reactive bromine atom and a synthetically malleable nitrile group, makes it an attractive starting

material for the synthesis of diverse compound libraries. This technical guide provides a

comprehensive overview of the synthesis, properties, and potential applications of 5-
Bromopyrimidine-4-carbonitrile, with a focus on detailed, plausible synthetic protocols and

relevant data for researchers in drug discovery and development.

Introduction
Pyrimidine scaffolds are of paramount importance in drug discovery, as they are core

components of numerous biologically active molecules, including kinase inhibitors, antiviral

agents, and anticancer compounds. The strategic functionalization of the pyrimidine ring allows

for the fine-tuning of a molecule's physicochemical properties and its interaction with biological

targets. 5-Bromopyrimidine-4-carbonitrile (also known as 5-Bromo-4-cyanopyrimidine) is a

valuable intermediate that offers two distinct points for chemical modification: the bromine atom

at the 5-position is amenable to various cross-coupling reactions, while the carbonitrile group at

the 4-position can be transformed into a range of other functional groups such as amides,

carboxylic acids, or tetrazoles.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b037936?utm_src=pdf-interest
https://www.benchchem.com/product/b037936?utm_src=pdf-body
https://www.benchchem.com/product/b037936?utm_src=pdf-body
https://www.benchchem.com/product/b037936?utm_src=pdf-body
https://www.benchchem.com/product/b037936?utm_src=pdf-body
https://www.researchgate.net/figure/Copper-catalysed-cyanation-of-5-bromo-pyrimidine-a-with-different-mol-of-KI-b-with_fig2_255763047
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties
A summary of the key physicochemical properties of 5-Bromopyrimidine-4-carbonitrile is

presented in Table 1. This data is compiled from various chemical supplier databases and

computational predictions.

Table 1: Physicochemical Properties of 5-Bromopyrimidine-4-carbonitrile

Property Value Source

CAS Number 114969-66-3 [2]

Molecular Formula C₅H₂BrN₃ [2]

Molecular Weight 183.99 g/mol [2]

Appearance White to off-white solid Supplier Data

Boiling Point (Predicted) 328.6 ± 27.0 °C [2]

Density (Predicted) 1.86 ± 0.1 g/cm³ [2]

LogP (Predicted) 0.9 [2]

PSA (Polar Surface Area) 49.6 Å² [2]

Synthesis of 5-Bromopyrimidine-4-carbonitrile
While a definitive, published experimental protocol for the synthesis of 5-Bromopyrimidine-4-
carbonitrile is not readily available in the searched literature, several plausible synthetic routes

can be proposed based on established organic chemistry principles and analogous

transformations. These routes provide a strong foundation for the laboratory synthesis of this

compound.

Proposed Synthetic Pathways
Three primary retrosynthetic pathways are outlined below. Each pathway utilizes readily

available starting materials and common organic reactions.
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Potential Synthetic Routes

Route 1: Cyanation of Halopyrimidine

Route 2: Dehydration of Carboxamide

Route 3: Sandmeyer Reaction

5-Bromopyrimidine-4-carbonitrile

5-Bromo-4-chloropyrimidine

Nucleophilic Aromatic Substitution

Cyanide Source
(e.g., KCN, Zn(CN)₂)

5-Bromopyrimidine-4-carboxamide
DehydrationEthyl 5-Bromopyrimidine-4-carboxylate

Amidation

Dehydrating Agent
(e.g., POCl₃, SOCl₂)

4-Amino-5-bromopyrimidine
Diazonium SaltDiazotization

Sandmeyer Reaction

NaNO₂, H⁺

then CuCN
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5-Bromo-4-chloropyrimidine
+ KCN

Add Solvent
(e.g., DMSO)

Heat Reaction Mixture
(e.g., 100-150 °C)

Monitor by TLC/GC-MS

Aqueous Workup
(Quench with water, extract with organic solvent)

Purify by Column Chromatography

5-Bromopyrimidine-4-carbonitrile

5-Bromopyrimidine-4-carbonitrile

Kinase Inhibitors

Suzuki, Buchwald-Hartwig
Coupling at C5

Antiviral Agents

Nitrile Hydrolysis/Reduction

Anticancer Compounds

Diverse Functionalization

Organic Electronic Materials

Planar Heteroaromatic Core
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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